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Compound of Interest

Compound Name: Roxadimate

Cat. No.: B014689

Disclaimer: The following is a high-level overview of the available information on Roxadimate.
Due to the limited publicly accessible data on this investigational compound, this document
does not constitute an in-depth technical guide. Quantitative pharmacological data, detailed
experimental protocols, and specific signaling pathways for Roxadimate are not available in
the public domain.

Introduction

Roxadimate, identified chemically as ethyl 4-(bis(2-hydroxypropyl)amino)benzoate, is an
investigational compound noted for its potential neuroprotective and radioprotective properties.
[1] Its proposed mechanism of action centers on the scavenging of free radicals, which are
highly reactive molecules that can cause significant damage to cells, contributing to a variety of
pathological conditions. This overview provides a summary of the available chemical
information and the theoretical framework for its pharmacological effects.

Chemical and Physical Properties

The basic chemical properties of Roxadimate are summarized in the table below.
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Property Value Reference

. ethyl 4-(bis(2-
Chemical Name ] [1]
hydroxypropyl)amino)benzoate

Synonyms Roxadimate [1]
CAS Number 58882-17-0 [1]
Molecular Formula C15H23N0O4 [11121[3]
Molecular Weight 281.35 g/mol [1][2][3]

Pharmacological Profile
Mechanism of Action: Free Radical Scavenging

The primary pharmacological activity attributed to Roxadimate is its ability to act as a free
radical scavenger. Free radicals, such as reactive oxygen species (ROS) and reactive nitrogen
species (RNS), are generated during normal metabolic processes and in response to external
stimuli like ionizing radiation.[4] An excess of these radicals leads to oxidative stress, a
condition characterized by damage to lipids, proteins, and DNA, ultimately leading to cellular
dysfunction and death.[4] Antioxidants and free radical scavengers can neutralize these
harmful molecules, thereby mitigating cellular damage.[4]

The proposed mechanism by which Roxadimate may exert its protective effects is illustrated in

the following conceptual diagram.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.scbt.com/p/4-bis-2-hydroxypropyl-aminobenzoic-acid-ethyl-ester-58882-17-0
https://www.scbt.com/p/4-bis-2-hydroxypropyl-aminobenzoic-acid-ethyl-ester-58882-17-0
https://www.scbt.com/p/4-bis-2-hydroxypropyl-aminobenzoic-acid-ethyl-ester-58882-17-0
https://www.scbt.com/p/4-bis-2-hydroxypropyl-aminobenzoic-acid-ethyl-ester-58882-17-0
https://gsrs.ncats.nih.gov/ginas/app/ui/substances/15a38159-4ef1-458a-b649-c4614c80cf36
https://gsrs-dev-public.ncats.io/ginas/app/ui/substances/15a38159-4ef1-458a-b649-c4614c80cf36
https://www.scbt.com/p/4-bis-2-hydroxypropyl-aminobenzoic-acid-ethyl-ester-58882-17-0
https://gsrs.ncats.nih.gov/ginas/app/ui/substances/15a38159-4ef1-458a-b649-c4614c80cf36
https://gsrs-dev-public.ncats.io/ginas/app/ui/substances/15a38159-4ef1-458a-b649-c4614c80cf36
https://www.benchchem.com/product/b014689?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3249911/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3249911/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3249911/
https://www.benchchem.com/product/b014689?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014689?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory
Check Availability & Pricing

BENGHE

Cellular Environment

Cellular Components
(DNA, Proteins, Lipids)

Cellular Damage
(Oxidative Stress)

Leadsto g, | Apoptosis / Necrosis

Attacks

Free Radicals
(ROS, RNS)

Cellular Stress
(e.g., Radiation, Ischemia)

Pharmacological Intervention

Roxadimate Neutralizes

(Free Radical Scavenger)

Neutralized Products

Compound Identification
(Roxadimate)

In Vitro Assays

In Vitro Ehluati\oz

/

rd

Cell-Based Assays

Radical Scavenging Assays
(e.g., DPPH, ABTS)

Antioxidant Capacity Assays
(e.g., ORAC)

e

Cell-BasedE\mJ@iion

In Vivo Animal Models

Neuronal Cell Cultures
(Induced Oxidative Stress)

Normal Tissue Cell Cultures
(Irradiation)

Clinical Trials

Preclinical luation

Animal Models of Stroke
(e.g., MCAO)

Animal Models of Irradiation

© 2025 BenchChem. All rights reserved.

3/5

Tech Support



https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014689?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b014689?utm_src=pdf-body-img
https://www.benchchem.com/product/b014689?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/4-bis-2-hydroxypropyl-aminobenzoic-acid-ethyl-ester-58882-17-0
https://gsrs.ncats.nih.gov/ginas/app/ui/substances/15a38159-4ef1-458a-b649-c4614c80cf36
https://gsrs-dev-public.ncats.io/ginas/app/ui/substances/15a38159-4ef1-458a-b649-c4614c80cf36
https://pmc.ncbi.nlm.nih.gov/articles/PMC3249911/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3249911/
https://www.benchchem.com/product/b014689#pharmacological-profile-of-roxadimate
https://www.benchchem.com/product/b014689#pharmacological-profile-of-roxadimate
https://www.benchchem.com/product/b014689#pharmacological-profile-of-roxadimate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b014689?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014689?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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